Cas no 746668-59-7 (6-Bromo-5-methyl1,2,4triazolo1,5-apyridine)

• Product Name: 6-Bromo-5-methyl1,2,4triazolo1,5-apyridine
• CAS No: 746668-59-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD09038165
• CID: 560924
• PubChem ID: 11629857
• Update Time: 2025-06-09

6-Bromo-5-methyl1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine,6-bromo-5-methyl-
• 6-bromo-5-methyl-[1,2,4]triazolo[1,5-a]pyridine
• RP09034
• FCH1390749
• SY066267
• AX8108511
• AB0026535
• ST24029682
• W8224
• AM20061852
• FS-2906
• 6-Bromo-5-methyl[1 pound not2 pound not4]triazolo[1 pound not5-a]pyridine
• A865833
• MFCD09038165
• FT-0685668
• DTXSID50469709
• EN300-1592162
• J-518409
• SCHEMBL5930819
• 6-Bromo-5-methyl[1,2,4]triazolo[1,5-a]pyridine, AldrichCPR
• 746668-59-7
• AKOS015842239
• DB-369184
• 6-Bromo-5-methyl1,2,4triazolo1,5-apyridine

• MDL： MFCD09038165
• Inchi： 1S/C7H6BrN3/c1-5-6(8)2-3-7-9-4-10-11(5)7/h2-4H,1H3
• InChI Key： LYFZTLWVHLYBEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=NN2C=1C

Computed Properties

• Exact Mass: 210.97500
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.8

Experimental Properties

• PSA: 30.19000
• LogP: 1.80020

6-Bromo-5-methyl1,2,4triazolo1,5-apyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-5-methyl1,2,4triazolo1,5-apyridine

Introduction to 6-Bromo-5-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 746668-59-7)

6-Bromo-5-methyl-1,2,4-triazolo[1,5-a]pyridine (commonly referred to as CAS No. 746668-59-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This compound belongs to the class of triazolopyridines, which are known for their versatility in forming various bioactive molecules.

The molecular structure of 6-Bromo-5-methyl-1,2,4-triazolo[1,5-a]pyridine consists of a pyridine ring fused with a 1,2,4-triazole ring system. The bromine atom at position 6 and the methyl group at position 5 introduce additional functional groups that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the electronic properties and enhancing the bioavailability of heterocyclic compounds.

Research into CAS No. 746668-59-7 has focused on its potential as a building block for synthesizing more complex molecules with therapeutic applications. For instance, scientists have explored its role in the development of kinase inhibitors and other enzyme-targeted drugs. The bromine substituent at position 6 is particularly valuable for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse derivatives with tailored biological activities.

In terms of synthesis, 6-Bromo-5-methyl-1,2,4-triazolo[1,5-a]pyridine can be prepared via a variety of methods, including cyclization reactions of appropriately substituted amino pyridines or through multi-component reactions involving nitrogen-containing precursors. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

The physical and chemical properties of CAS No. 746668-59-7 have also been extensively studied to understand its stability and reactivity under different conditions. For example, its thermal stability has been evaluated to determine its suitability for high-throughput screening processes in drug discovery pipelines.

Moreover, computational studies using quantum mechanics and molecular modeling have provided insights into the electronic structure and conformational flexibility of CAS No. 746668-59-7, which are critical factors in predicting its interactions with biological targets.

Looking ahead, the continued exploration of CAS No. 746668-59-7 is expected to yield novel insights into its application as a scaffold for drug development and as a versatile intermediate in organic synthesis.